Cas no 400808-70-0 (1,3-Diethyl 2-(3-fluorophenyl)propanedioate)
400808-70-0 structure
Product Name:1,3-Diethyl 2-(3-fluorophenyl)propanedioate
CAS No:400808-70-0
MF:C13H15FO4
MW:254.254207849503
MDL:MFCD17475904
CID:2825849
PubChem ID:12965551
Update Time:2025-04-21
1,3-Diethyl 2-(3-fluorophenyl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Diethyl 2-(3-fluorophenyl)propanedioate
- DTXCID10464957
- AKOS011681260
- EN300-98909
- 400808-70-0
- diethyl (3-fluorophenyl)malonate
- DTXSID80514150
- Z982130712
- Diethyl 2-(3-fluorophenyl)malonate
- SCHEMBL15645799
- BCJJWYVQWSAHQF-UHFFFAOYSA-N
- ARA80870
- Diethyl (3-fluorophenyl)propanedioate
- 1,3-diethyl2-(3-fluorophenyl)propanedioate
- CS-0265486
-
- MDL： MFCD17475904
- Inchi： 1S/C13H15FO4/c1-3-17-12(15)11(13(16)18-4-2)9-6-5-7-10(14)8-9/h5-8,11H,3-4H2,1-2H3
- InChI Key： BCJJWYVQWSAHQF-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 254.09543712Da
- Monoisotopic Mass: 254.09543712Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.6Ų
1,3-Diethyl 2-(3-fluorophenyl)propanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D484073-10mg |
1,3-Diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484073-50mg |
1,3-Diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D484073-100mg |
1,3-Diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-98909-0.05g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 0.05g |
$179.0 | 2024-05-21 | |
| Enamine | EN300-98909-0.1g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 0.1g |
$268.0 | 2024-05-21 | |
| Enamine | EN300-98909-0.25g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 0.25g |
$383.0 | 2024-05-21 | |
| Enamine | EN300-98909-0.5g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 0.5g |
$601.0 | 2024-05-21 | |
| Enamine | EN300-98909-1.0g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-98909-2.5g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-98909-5.0g |
1,3-diethyl 2-(3-fluorophenyl)propanedioate |
400808-70-0 | 95% | 5.0g |
$2235.0 | 2024-05-21 |
1,3-Diethyl 2-(3-fluorophenyl)propanedioate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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